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Introduction
ES9-17 is a potent and specific small molecule inhibitor of clathrin-mediated endocytosis

(CME). It functions by targeting the clathrin heavy chain (CHC), a key protein involved in the

formation of clathrin-coated pits at the plasma membrane. As an analog of Endosidin9 (ES9),

ES9-17 offers the significant advantage of inhibiting CME without inducing the cytoplasmic

acidification observed with its parent compound, making it a more specific tool for studying

endocytic pathways.[1][2] This document provides detailed protocols for the use of ES9-17 in

cell culture experiments, guidelines for data interpretation, and a summary of its effects on

cellular processes.

Mechanism of Action
ES9-17 selectively inhibits the function of the clathrin heavy chain, a crucial component of the

protein coat that drives the invagination of the plasma membrane to form endocytic vesicles. By

interfering with CHC, ES9-17 effectively blocks the internalization of cargo that relies on the

clathrin-mediated pathway. This process is fundamental for various cellular functions, including

nutrient uptake, receptor signaling, and synaptic vesicle recycling.
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Below is a diagram illustrating the key stages of clathrin-mediated endocytosis and the point of

inhibition by ES9-17.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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